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Compound of Interest

Compound Name: Manganese dinicotinate

Cat. No.: B15341318

For Researchers, Scientists, and Drug Development Professionals

Introduction

Manganese dinicotinate is a compound comprised of manganese, an essential trace element,
and nicotinic acid (niacin or Vitamin B3). While manganese is vital for various physiological
processes, excessive exposure can lead to significant health risks. Similarly, high
concentrations of nicotinic acid can present hazards. These application notes provide detailed
safety and handling procedures for manganese dinicotinate in a research and drug
development setting. The following protocols are designed to minimize risk and ensure the safe
handling of this compound.

Hazard Identification and Classification

Manganese dinicotinate should be handled as a compound with the potential for both
manganese-related neurotoxicity and the irritant effects of nicotinic acid. Although a specific
Safety Data Sheet (SDS) for manganese dinicotinate is not readily available, a composite
hazard profile can be assembled from the known risks of manganese compounds and nicotinic
acid.

Potential Hazards:

¢ Inhalation: Acute inhalation may cause respiratory tract irritation. Chronic inhalation of
manganese-containing dusts is the primary concern, potentially leading to a serious and
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irreversible neurological disorder known as manganism, with symptoms resembling
Parkinson's disease.[1] Early symptoms of overexposure can include lethargy, weakness,
and sleepiness.[2]

o Skin Contact: May cause skin irritation.
o Eye Contact: May cause serious eye irritation.[2][3][4]

 Ingestion: Harmful if swallowed. Acute ingestion may cause gastrointestinal upset. Chronic
ingestion of high levels of manganese can contribute to neurotoxicity. High doses of nicotinic
acid can lead to liver damage.[5][6]

Quantitative Data: Occupational Exposure Limits for
Manganese

The following table summarizes the occupational exposure limits for manganese and its
inorganic compounds. These limits should be strictly adhered to when handling manganese
dinicotinate.
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Regulatory Agency

Exposure Limit
Type

Value (as Mn)

Notes

This concentration

OSHA (Occupational o
Permissible Exposure should not be
Safety and Health o - 5 mg/m3 _
o ) Limit (PEL) - Ceiling exceeded at any time.
Administration)
[21131[7]
NIOSH (National ) )
) Recommended Time-Weighted
Institute for o
) Exposure Limit (REL) 1 mg/m3 Average over a 10-
Occupational Safety
- TWA hour workday.[2]
and Health)
Not to be exceeded
Short-Term Exposure ) )
NIOSH o 3 mg/m3 during any 15-minute
Limit (STEL) ]
work period.[2]
ACGIH (American o Time-Weighted
Threshold Limit Value
Conference of Average over an 8-
(TLV) - TWA 0.1 mg/m3
Governmental ) hour workday for the
_ o (Inhalable fraction) , _
Industrial Hygienists) inhalable fraction.[7]
Time-Weighted
Threshold Limit Value Average over an 8-
ACGIH (TLV) - TWA 0.02 mg/m3 hour workday for the

(Respirable fraction)

respirable fraction.[2]

[3]

Experimental Protocols: Safe Handling and Use

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling manganese dinicotinate to

determine the appropriate level of PPE. The following are minimum recommendations:

o Eye Protection: Chemical safety goggles or a face shield should be worn.[4]

+ Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn.[3]
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o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with a particulate filter (e.g., N95) is recommended.[2] In areas with higher potential for
airborne concentrations, a powered-air purifying respirator (PAPR) may be necessary.

o Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin
contact.

Engineering Controls

» Ventilation: Handle manganese dinicotinate in a well-ventilated area. For procedures that
may generate dust, a certified chemical fume hood is required.

o Containment: For weighing and transferring powder, use of a balance enclosure or a glove
box is recommended to minimize dust dispersion.

General Handling Procedures

¢ Avoid creating dust.[5]
o Wash hands thoroughly after handling and before eating, drinking, or smoking.[4]
o Ensure eyewash stations and safety showers are readily accessible.[2]

» Store manganese dinicotinate in a tightly sealed container in a cool, dry, and well-
ventilated area.

Spill and Waste Disposal

» Spills: In case of a spill, avoid breathing the dust. Wear appropriate PPE, including
respiratory protection. Carefully sweep or vacuum the spilled material into a sealed, labeled
container for disposal. Do not use compressed air to clean up spills.[5]

o Waste Disposal: Dispose of waste manganese dinicotinate and any contaminated
materials in accordance with all applicable federal, state, and local regulations. Do not
discharge into drains or the environment.

Visualizations
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Caption: A simplified diagram of the neurotoxic effects of manganese.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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